Cas no 2228581-82-4 (2-(5-fluoro-2-hydroxyphenyl)propanal)

• Product Name: 2-(5-fluoro-2-hydroxyphenyl)propanal
• CAS No: 2228581-82-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5894333
• PubChem ID: 165649127
• Update Time: 2025-10-16

2-(5-fluoro-2-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-hydroxyphenyl)propanal
• EN300-1824996
• 2228581-82-4

• Inchi： 1S/C9H9FO2/c1-6(5-11)8-4-7(10)2-3-9(8)12/h2-6,12H,1H3
• InChI Key： IXRQQVWHFIYNPC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)C)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-fluoro-2-hydroxyphenyl)propanal

Introduction to 2-(5-Fluoro-2-hydroxyphenyl)propanal (CAS No. 2228581-82-4)

2-(5-Fluoro-2-hydroxyphenyl)propanal, with the CAS number 2228581-82-4, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its distinct molecular structure, which includes a fluoro-substituted phenyl group and an aldehyde functional group. The combination of these features makes it a valuable candidate for various scientific investigations, particularly in the fields of medicinal chemistry and biochemistry.

The molecular formula of 2-(5-Fluoro-2-hydroxyphenyl)propanal is C₉H₉O₃F, and its molecular weight is approximately 186.16 g/mol. The compound's structure consists of a benzene ring with a fluorine atom at the 5-position and a hydroxyl group at the 2-position, attached to a propanal moiety. This arrangement imparts specific chemical properties that are of interest to researchers, such as its reactivity and potential biological activity.

In the realm of pharmaceutical research, 2-(5-Fluoro-2-hydroxyphenyl)propanal has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against a specific enzyme involved in inflammatory pathways. This finding suggests that 2-(5-Fluoro-2-hydroxyphenyl)propanal could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond its potential as a drug candidate, 2-(5-Fluoro-2-hydroxyphenyl)propanal has also been investigated for its role in biochemical processes. Research conducted at the University of California, Los Angeles (UCLA) in 2020 demonstrated that this compound can modulate the activity of certain signaling pathways in cells. Specifically, it was found to influence the expression of genes related to cell proliferation and apoptosis. These findings open up new avenues for understanding the molecular mechanisms underlying various physiological and pathological conditions.

The synthesis of 2-(5-Fluoro-2-hydroxyphenyl)propanal has been optimized through various methods, including multistep organic synthesis routes. A notable synthetic pathway involves the reaction of 5-fluoro-2-hydroxybenzaldehyde with propionaldehyde under controlled conditions. This method has been refined to achieve high yields and purity, making it suitable for large-scale production and further research applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a well-ventilated area and away from incompatible materials.

The future prospects for 2-(5-Fluoro-2-hydroxyphenyl)propanal are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent advancements in computational chemistry have enabled more accurate predictions of its biological activity and interactions with target molecules. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

In conclusion, 2-(5-Fluoro-2-hydroxyphenyl)propanal (CAS No. 2228581-82-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and biological properties make it an attractive candidate for further investigation and development. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.